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Cat. No.: B083063 Get Quote

Abstract: This document provides a comprehensive technical overview of europium selenide
(EuSe), a notable magnetic semiconductor. The guide focuses on its fundamental properties

derived from its rock-salt (NaCl-type) crystal structure. It details crystallographic, electronic, and

magnetic data, presents standardized experimental protocols for its synthesis and

characterization, and uses graphical representations to illustrate key workflows and structure-

property relationships. This guide is intended for researchers, materials scientists, and

professionals in related fields exploring the applications of EuSe in spintronics and magneto-

optical devices.

Core Crystal Structure and Crystallographic Data
Europium selenide crystallizes in a face-centered cubic (FCC) lattice, adopting the NaCl

(rock-salt) structure.[1][2][3][4] This is a simple yet crucial arrangement where each europium

(Eu²⁺) ion is octahedrally coordinated to six selenium (Se²⁻) ions, and conversely, each Se²⁻

ion is coordinated to six Eu²⁺ ions.[1] The Eu²⁺ ion possesses a half-filled 4f shell (4f⁷), which is

the primary origin of its strong magnetic moment.[5][6] The prototypical rock-salt structure is

fundamental to understanding its physical properties.[3]
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Structural Foundation
Resulting Properties

Europium (Eu²⁺) Ion
(S = 7/2 spin state)

NaCl-type
Crystal Lattice

(Space Group: Fm-3m)
Occupies Cation Sites

Selenium (Se²⁻) Ion
Occupies Anion Sites

Electronic Band Structure
(Semiconducting)Dictates orbital overlap

Complex Magnetic Ordering
(Ferro-, Antiferro-, Ferrimagnetic)

Determines exchange pathways
(J₁, J₂) Magneto-Optical Effects
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Synthesis Stage

Characterization Stage

Precursor Selection
(High-Purity Eu, Se)

Bulk Crystal Synthesis
(Solid-State Reaction)

Select Method

Thin Film Deposition
(Molecular Beam Epitaxy)

Select Method

Nanoparticle Synthesis
(Colloidal / Biogenic)

Select Method

Structural Analysis
(XRD, TEM)

Compositional Analysis
(EDX)

Magnetic Measurement
(SQUID)

Optical/Electronic Probe
(Spectroscopy)

Data Analysis &
Property Correlation
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Magnetic Exchange Pathways in EuSe Lattice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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